Cas no 2228396-66-3 (2-(6-Methoxy-1,3-dioxaindan-5-yl)ethanethioamide)

• Product Name: 2-(6-Methoxy-1,3-dioxaindan-5-yl)ethanethioamide
• CAS No: 2228396-66-3
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• CID: 5758874
• PubChem ID: 165634702
• Update Time: 2025-05-23

2-(6-Methoxy-1,3-dioxaindan-5-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2228396-66-3
• 2-(6-methoxy-1,3-dioxaindan-5-yl)ethanethioamide
• EN300-1990255
• 2-(6-Methoxy-1,3-dioxaindan-5-yl)ethanethioamide

• Inchi： 1S/C10H11NO3S/c1-12-7-4-9-8(13-5-14-9)2-6(7)3-10(11)15/h2,4H,3,5H2,1H3,(H2,11,15)
• InChI Key： YKSJFZDPZVMYEV-UHFFFAOYSA-N
• SMILES： S=C(CC1=CC2=C(C=C1OC)OCO2)N

Computed Properties

• Exact Mass: 225.04596439g/mol
• Monoisotopic Mass: 225.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-(6-Methoxy-1,3-dioxaindan-5-yl)ethanethioamide

Comprehensive Analysis of 2-(6-Methoxy-1,3-dioxaindan-5-yl)ethanethioamide (CAS No. 2228396-66-3)

The compound 2-(6-Methoxy-1,3-dioxaindan-5-yl)ethanethioamide (CAS No. 2228396-66-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This thioamide derivative is characterized by a 1,3-dioxaindan core, which is a bicyclic system combining a benzene ring fused with a 1,3-dioxole moiety. The presence of a methoxy group at the 6-position and a thioamide functional group attached to the ethyl side chain further enhances its reactivity and potential applications.

In recent years, the demand for heterocyclic compounds like 2-(6-Methoxy-1,3-dioxaindan-5-yl)ethanethioamide has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The thioamide group is known to exhibit unique electronic properties, making it a valuable motif in the design of enzyme inhibitors and receptor modulators.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-(6-Methoxy-1,3-dioxaindan-5-yl)ethanethioamide?" The synthesis typically involves the functionalization of the 1,3-dioxaindan scaffold, followed by the introduction of the thioamide group via reaction with a suitable sulfur source, such as Lawesson's reagent or phosphorus pentasulfide. The methoxy group is often introduced early in the synthesis to ensure regioselectivity and stability during subsequent transformations.

Another hot topic in the scientific community is the potential applications of 2-(6-Methoxy-1,3-dioxaindan-5-yl)ethanethioamide in green chemistry. With increasing emphasis on sustainable practices, researchers are exploring its use as a catalyst or ligand in environmentally friendly reactions. The compound's ability to coordinate with transition metals and stabilize reactive intermediates makes it a promising candidate for green synthesis methodologies.

The physicochemical properties of 2-(6-Methoxy-1,3-dioxaindan-5-yl)ethanethioamide also play a crucial role in its applications. Its moderate solubility in polar organic solvents and stability under ambient conditions make it suitable for various experimental setups. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize its structure and purity.

In the context of drug discovery, this compound has been investigated for its potential to serve as a scaffold for kinase inhibitors. Kinases are a major target in oncology and inflammatory diseases, and the 1,3-dioxaindan core provides a rigid framework that can mimic the natural substrates of these enzymes. The thioamide group further enhances binding affinity by forming additional interactions with the active site residues.

From a material science perspective, 2-(6-Methoxy-1,3-dioxaindan-5-yl)ethanethioamide has been explored for its potential in organic electronics. Its conjugated system and electron-rich heteroatoms make it a candidate for use in organic semiconductors and photovoltaic materials. Researchers are particularly interested in its ability to form stable thin films and its optoelectronic properties.

In conclusion, 2-(6-Methoxy-1,3-dioxaindan-5-yl)ethanethioamide (CAS No. 2228396-66-3) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the 1,3-dioxaindan core and thioamide functionality, make it a valuable tool for researchers aiming to develop novel bioactive molecules and advanced materials. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in interdisciplinary research.